Cas no 873445-60-4 (4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol)

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol is a structurally complex compound featuring a piperidine core substituted with a 4-bromophenyl group and a 5-methoxyindole moiety. This hybrid structure combines aromatic and heterocyclic elements, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of the bromophenyl group enhances reactivity for further functionalization, while the methoxyindole component may contribute to biological activity, particularly in CNS-targeted research. The hydroxyl group at the 4-position of the piperidine ring offers additional synthetic versatility. This compound is suited for applications in ligand design, receptor binding studies, and the development of pharmacologically active molecules.

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol structure

873445-60-4 structure

Product Name:4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol

CAS No:873445-60-4

MF:C₂₁H₂₃BrN₂O₂

MW:415.323524713516

CID:4767959

Update Time:2025-06-15

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

- 4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol
- BDBM50322253
- 4-(4-bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol
- 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol
- Inchi： 1S/C21H23BrN2O2/c1-26-18-6-7-20-19(12-18)15(13-23-20)14-24-10-8-21(25,9-11-24)16-2-4-17(22)5-3-16/h2-7,12-13,23,25H,8-11,14H2,1H3
- InChI Key： MIEJOQGHYSYEFX-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1(CCN(CC2=CNC3C=CC(=CC2=3)OC)CC1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 461
XLogP3: 3.7
Topological Polar Surface Area: 48.5

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	YJB44560-5 mg	4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol	873445-60-4	5mg	$140.00	2022-12-28
Biosynth	YJB44560-10 mg	4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol	873445-60-4	10mg	$224.00	2022-12-28
Biosynth	YJB44560-25 mg	4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol	873445-60-4	25mg	$420.00	2022-12-28
Biosynth	YJB44560-50 mg	4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol	873445-60-4	50mg	$672.00	2022-12-28
Biosynth	YJB44560-100 mg	4-(4-Bromo-phenyl)-1-(5-methoxy-1H-indol-3-ylmethyl)-piperidin-4-ol	873445-60-4	100MG	$1,075.00	2022-12-28

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

Additional information on 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol

Introduction to 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol (CAS No. 873445-60-4)

4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 873445-60-4, represents a sophisticated molecular structure that combines elements of brominated aromatic rings with piperidine and indole moieties. Such a combination has positioned it as a promising candidate for further exploration in drug discovery, particularly in the quest to identify novel therapeutic agents.

The molecular architecture of 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol is characterized by its complex interplay of functional groups. The presence of a bromine substituent at the para position of the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the incorporation of a 5-methoxyindole moiety introduces a hydrophilic component, which can influence solubility and metabolic stability. These features collectively contribute to its potential utility in the design of bioactive molecules.

In recent years, there has been a surge in interest regarding indole derivatives due to their diverse pharmacological properties. The indole scaffold, particularly when functionalized with methoxy and other substituents, has been associated with various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The piperidine ring further enhances the pharmacokinetic profile of the compound by improving its metabolic stability and solubility. This makes 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol an attractive scaffold for medicinal chemists.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational modeling and high-throughput screening have become indispensable tools in identifying lead compounds with desired biological activities. The structural features of 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol, including its brominated phenyl ring and indole-piperidine core, make it a suitable candidate for such approaches. Studies have demonstrated that similar molecular motifs can interact with biological targets in ways that modulate disease-related pathways.

The synthesis of 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yl)methyl)piperidin-4-ol involves multiple steps, each requiring precise control to ensure high yield and purity. The bromination of the phenyl ring is a critical step that must be carefully optimized to avoid unwanted side reactions. Subsequent functionalization with the 5-methoxyindole moiety and piperidine ring integration further demands expertise in organic synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

The pharmacological potential of 4-(4-Bromophenyl)-1-((5-methoxy-1H-indol-3-yli)methyl)piperidin- - - -mol